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Compound of Interest

Compound Name: Flambalactone

Cat. No.: B3026310

Get Quote

Disclaimer: Publicly available scientific literature lacks specific data on the biological activity,

experimental protocols, and signaling pathways associated with Flambalactone. The biological

information presented in this document is therefore hypothetical and constructed for illustrative

purposes based on the known function of its parent compound, the antibiotic flambamycin.

Introduction
Flambalactone is a chlorinated organic compound and a known degradation product of

flambamycin, an oligosaccharide antibiotic produced by Streptomyces hygroscopicus.[1] It is

formed through the methanolysis of flambamycin.[2] Flambalactone's chemical structure

contains a δ-lactone ring system.[3] While the biological activity of the parent antibiotic,

flambamycin, is understood to involve the inhibition of bacterial protein synthesis, the specific

biological role of Flambalactone remains uncharacterized in published literature.[1][4] This

guide provides a summary of the known physicochemical properties of Flambalactone and

presents a hypothetical framework for its potential biological activity, mechanism of action, and

relevant experimental investigation.

Physicochemical Properties
The known physicochemical properties of Flambalactone are summarized in the table below.
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Property Value Reference

CAS Number 55729-17-4

Molecular Formula C₂₁H₂₆Cl₂O₁₀

Molecular Weight 509.3 g/mol

IUPAC Name

2,6-dideoxy-4-O-[2,6-dideoxy-

4-O-(3,5-dichloro-4-hydroxy-2-

methoxy-6-methylbenzoyl)-β-

D-arabino-hexopyranosyl]-D-

ribo-hexonic acid, δ-lactone

Physical Form Solid

Solubility
Soluble in DMF, DMSO,

Ethanol, Methanol

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Hypothetical Biological Activity and Rationale
Given that Flambalactone is a significant fragment of the antibiotic flambamycin, a member of

the everninomicin class of antibiotics which are known to inhibit bacterial protein synthesis by

binding to the ribosome, it is plausible that Flambalactone may retain some of this inhibitory

activity. We hypothesize that Flambalactone acts as a weak to moderate inhibitor of bacterial

ribosome function, potentially by interacting with the 50S ribosomal subunit, the binding site of

its parent compound. Its smaller size compared to flambamycin might result in a lower binding

affinity and a narrower spectrum of activity.

Hypothetical Experimental Data
The following tables present hypothetical data from plausible experiments designed to

investigate the proposed biological activity of Flambalactone.

Table 1: Antimicrobial Susceptibility of Flambalactone (Minimum Inhibitory Concentration -

MIC)
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Bacterial Strain MIC (µg/mL)

Staphylococcus aureus (ATCC 29213) 64

Enterococcus faecalis (ATCC 29212) 128

Streptococcus pneumoniae (ATCC 49619) 128

Escherichia coli (ATCC 25922) >256

Pseudomonas aeruginosa (ATCC 27853) >256

Table 2: Ribosome Binding Affinity of Flambalactone

Ligand Target
Dissociation Constant
(K_d) (µM)

Flambamycin (Control) 70S Ribosome (S. aureus) 0.1

Flambalactone 70S Ribosome (S. aureus) 15.2

Flambamycin (Control) 50S Subunit (S. aureus) 0.08

Flambalactone 50S Subunit (S. aureus) 12.5

Table 3: In Vitro Cytotoxicity of Flambalactone

Cell Line IC₅₀ (µM)

HEK293 (Human Embryonic Kidney) >100

HepG2 (Human Hepatocellular Carcinoma) >100

Hypothetical Experimental Protocols
Detailed methodologies for the hypothetical experiments are provided below.

5.1. Determination of Minimum Inhibitory Concentration (MIC)
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The antimicrobial susceptibility of Flambalactone was determined using the broth microdilution

method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines. A

twofold serial dilution of Flambalactone (from 256 µg/mL to 0.5 µg/mL) was prepared in 96-

well microtiter plates containing Mueller-Hinton broth. Bacterial strains were cultured to the mid-

logarithmic phase and diluted to a final inoculum of 5 x 10⁵ CFU/mL. The plates were incubated

at 37°C for 18-24 hours. The MIC was defined as the lowest concentration of Flambalactone
that completely inhibited visible bacterial growth.

5.2. Ribosome Binding Assay

The binding affinity of Flambalactone to bacterial ribosomes was assessed using a

competitive binding assay with a fluorescently labeled derivative of flambamycin. 70S

ribosomes and 50S subunits were isolated from S. aureus. A constant concentration of the

fluorescent probe was incubated with increasing concentrations of unlabeled Flambalactone in

a binding buffer (20 mM HEPES-KOH, pH 7.5, 10 mM Mg(OAc)₂, 100 mM NH₄Cl, 2 mM DTT)

for 30 minutes at room temperature. The fluorescence polarization was measured, and the data

were fitted to a one-site competition binding model to determine the IC₅₀, from which the K_d

was calculated using the Cheng-Prusoff equation.

5.3. In Vitro Cytotoxicity Assay

The cytotoxicity of Flambalactone against human cell lines (HEK293 and HepG2) was

evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cells were seeded in 96-well plates and allowed to adhere overnight. The cells were then

treated with various concentrations of Flambalactone for 48 hours. Subsequently, MTT

solution was added, and the plates were incubated for 4 hours to allow the formation of

formazan crystals. The formazan was dissolved in DMSO, and the absorbance was measured

at 570 nm. The IC₅₀ value was calculated as the concentration of Flambalactone that caused

a 50% reduction in cell viability compared to the untreated control.

Hypothetical Mechanism of Action and Signaling
Pathway
Based on its origin, Flambalactone is hypothesized to interfere with bacterial protein synthesis.

It likely binds to the 50S ribosomal subunit, albeit with lower affinity than its parent compound,

flambamycin. This binding could sterically hinder the accommodation of aminoacyl-tRNA at the
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A-site of the ribosome, thereby inhibiting the elongation step of translation. This leads to a

cessation of protein synthesis and ultimately, bacteriostatic or bactericidal effects at higher

concentrations.
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Caption: Hypothetical mechanism of Flambalactone action on bacterial protein synthesis.

Synthesis and Degradation
Flambalactone is not typically synthesized de novo in a laboratory setting for research

purposes but is rather obtained through the controlled degradation of the natural product

flambamycin. The primary method for its formation is the mild acidic methanolysis of

flambamycin. This process cleaves the glycosidic bonds of the parent oligosaccharide

antibiotic, leading to the formation of several smaller fragments, including Flambalactone.
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Caption: Formation of Flambalactone from the degradation of Flambamycin.

Conclusion
Flambalactone is a well-characterized chemical entity derived from the antibiotic flambamycin.

While its physicochemical properties are documented, its biological activities are not. Based on

the mechanism of its parent compound, this guide has presented a hypothetical framework

suggesting that Flambalactone may act as a bacterial protein synthesis inhibitor. The provided

hypothetical data and experimental protocols offer a roadmap for the potential investigation of

this compound. Future research should focus on obtaining the full text of the original isolation

paper to understand the initial context and then proceed with in vitro biological screening to

determine if Flambalactone possesses any antimicrobial, cytotoxic, or other biological

activities. Should any activity be confirmed, further studies into its precise mechanism of action

and effects on cellular signaling pathways would be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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